Cas no 160943-06-6 (Rolofylline metabolite M1-trans)

• Product name: Rolofylline metabolite M1-trans
• CAS No: 160943-06-6
• MF: C₂₀H₂₈N₄O₃
• MW: 372.461
• CID: 3160791
• PubChem ID: 9885824

Rolofylline metabolite M1-trans Chemical and Physical Properties

Names and Identifiers

• Rolofylline metabolite M1-trans
• 161167-65-3
• 8-(Hexahydro-7-hydroxy-2,5-methanopentalen-3a(1H)-yl)-3,9-dihydro-1,3-dipropyl-1H-Purine-2,6-dione, trans
• Rolofylline metabolite M1-cis
• KGA94306
• SCHEMBL3263501
• 8-(Hexahydro-7-hydroxy-2,5-methanopentalen-3a(1H)-yl)-3,9-dihydro-1,3-dipropyl-1H-Purine-2,6-dione, cis
• L011792
• 160943-06-6

• Inchi： InChI=1S/C20H28N4O3/c1-3-5-23-16-14(17(26)24(6-4-2)19(23)27)21-18(22-16)20-9-11-7-13(20)8-12(10-20)15(11)25/h11-13,15,25H,3-10H2,1-2H3,(H,21,22)
• InChI Key： RQXXBTUEEJCGNQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 372.21614077Da
• Monoisotopic Mass: 372.21614077Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.5Ų